N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]morpholine-4-carboxamide
• InChI: InChI=1S/C17H22N4O2S/c22-17(20-6-8-23-9-7-20)18-4-5-21-16(13-1-2-13)11-15(19-21)14-3-10-24-12-14/h3,10-13H,1-2,4-9H2,(H,18,22)
• InChI Key: WBQJKRXYSHUJHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)N3CCOCC3)C4=CSC=C4
• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)morpholine-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O2S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

Heterocyclic Synthesis and Reactions : Studies have focused on synthesizing novel morpholino and pyrazole-containing heterocycles, demonstrating their utility in constructing complex molecular frameworks useful in drug discovery and material science. For example, the synthesis of morpholinylpyrrolyl tetrahydrothieno[2,3-c] isoquinoline derivatives showcases the versatility of these compounds in chemical reactions, potentially leading to the discovery of new therapeutic agents or functional materials (Zaki et al., 2014).

Biological Applications

Enzyme Inhibition : Thiophene-based heterocyclic compounds have been investigated for their enzyme inhibitory activities, suggesting potential applications in designing inhibitors for enzymes relevant to diseases. For instance, some thiophene-based compounds demonstrated significant inhibitory activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST), indicating potential therapeutic applications (Cetin et al., 2021).

Anticancer Activity : Pyrazole derivatives have shown promise in anticancer research, with some compounds exhibiting the ability to inhibit the growth of cancer cells, such as A549 and H322 lung cancer cells. This suggests that structural analogs of the queried compound may also possess anticancer properties, warranting further investigation into their mechanism of action and potential therapeutic applications (Zheng et al., 2011).

Agricultural Chemistry

Ethylene Biosynthesis Inhibition : Pyrazinamide and its derivatives, including pyrazole-related compounds, have been identified as inhibitors of ethylene biosynthesis in plants, which could have applications in agriculture to extend the shelf life of fruits and flowers by delaying ripening and senescence processes (Sun et al., 2017).